Cas no 104065-95-4 (2-(2-Methylpropoxy)aniline)

• Product Name: 2-(2-Methylpropoxy)aniline
• CAS No: 104065-95-4
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD06800804
• CID: 1087025
• PubChem ID: 13654662
• Update Time: 2025-11-01

2-(2-Methylpropoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Isobutoxyaniline
• (2-isobutoxyphenyl)amine(SALTDATA: FREE)
• 2-(2-methylpropoxy)aniline
• 2-isobutoxyphenylamine
• UKRORGSYN-BB BBV-032909
• (2-isobutoxyphenyl)amine
• DB-200117
• CS-0032595
• AKOS000111454
• NCGC00325859-01
• EN300-49891
• AB01320689-02
• YZVXNNKOFAIRIS-UHFFFAOYSA-N
• 104065-95-4
• DTXSID90545950
• SB75827
• G37454
• 2-(2-methylpropoxy)benzenamine
• HY-N6149
• MFCD06800804
• SCHEMBL110055
• Z239604732
• CHEBI:227749
• STL070765
• 2-isobutoxyaniline, AldrichCPR
• BS-36837
• Benzenamine, 2-(2-methylpropoxy)-
• 2-(2-Methylpropoxy)aniline

• MDL： MFCD06800804
• Inchi： 1S/C10H15NO/c1-8(2)7-12-10-6-4-3-5-9(10)11/h3-6,8H,7,11H2,1-2H3
• InChI Key： YZVXNNKOFAIRIS-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N)CC(C)C

Computed Properties

• Exact Mass: 165.11500
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 259.7±13.0 °C at 760 mmHg
• Flash Point: 108.7±13.1 °C
• PSA: 35.25000
• LogP: 2.88480
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(2-Methylpropoxy)aniline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-(2-Methylpropoxy)aniline

Introduction to 2-(2-Methylpropoxy)aniline (CAS No. 104065-95-4)

2-(2-Methylpropoxy)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 104065-95-4, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a combination of aniline and isobutoxy functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various specialty chemicals. The structural motif of 2-(2-Methylpropoxy)aniline consists of a benzene ring substituted with an amine group at one position and an isobutoxy group at another, which contributes to its reactivity and utility in synthetic pathways.

The relevance of 2-(2-Methylpropoxy)aniline in contemporary research is underscored by its applications in the development of novel pharmaceutical agents and advanced materials. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules, particularly those targeting neurological and cardiovascular disorders. The compound's ability to undergo selective functionalization makes it a versatile building block for medicinal chemists seeking to design molecules with enhanced pharmacological profiles.

In the realm of materials science, 2-(2-Methylpropoxy)aniline has been explored for its potential in creating high-performance polymers and coatings. Its incorporation into polymer backbones can impart desirable properties such as thermal stability, mechanical strength, and chemical resistance. These attributes are particularly valuable in industries requiring durable and functional materials, such as aerospace, automotive, and electronics.

One of the most compelling aspects of 2-(2-Methylpropoxy)aniline is its role in the development of innovative drug candidates. Researchers have leveraged its structural framework to design molecules that interact selectively with biological targets. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The amine and ether functionalities present in 2-(2-Methylpropoxy)aniline allow for the introduction of diverse substituents, enabling fine-tuning of molecular interactions and improving drug efficacy.

The synthesis of 2-(2-Methylpropoxy)aniline typically involves multi-step organic transformations, including nucleophilic substitution reactions and condensation processes. Advanced synthetic methodologies have been developed to enhance yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to streamline the synthetic route while maintaining efficiency.

Recent advancements in computational chemistry have further accelerated the exploration of 2-(2-Methylpropoxy)aniline's applications. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the rational design of next-generation therapeutics. These computational approaches complement experimental efforts by predicting structural modifications that could enhance pharmacokinetic properties.

The industrial significance of 2-(2-Methylpropoxy)aniline extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its derivatives have been utilized in the formulation of pesticides and herbicides, where their structural features contribute to improved bioavailability and environmental stability. Such applications highlight the compound's broad utility across multiple sectors.

In conclusion, 2-(2-Methylpropoxy)aniline (CAS No. 104065-95-4) represents a cornerstone compound in modern chemical research. Its unique structural features and reactivity make it indispensable in pharmaceutical development, materials science, and industrial applications. As research continues to uncover new methodologies for its synthesis and utilization, the compound's impact on science and technology is poised to grow even further.